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Introduction

The proliferation of encrypted mobile devices presents a significant challenge in digital forensic
investigations. Accessing and analyzing data from such devices requires specialized tools and
methodologies to ensure evidentiary integrity. MSAB's suite of forensic tools, including XRY for
data extraction, XAMN for analysis, and XEC for management, provides a comprehensive
ecosystem for handling encrypted devices.[1][2][3] This document outlines the detailed
protocols for using MSAB tools in the forensic analysis of encrypted mobile devices, ensuring a
forensically sound process from seizure to reporting.

The MSAB toolset is designed to tackle the complexities of modern mobile device security,
offering capabilities to bypass various lock mechanisms and decrypt encrypted data.[4] XRY,
the primary extraction tool, supports different extraction methods, with XRY Physical and XRY
Pro being particularly crucial for encrypted devices as they can bypass the operating system to
access raw data.[2][5] XRY Pro offers advanced capabilities, including the use of unique
exploits to overcome sophisticated encryption and security measures.[5][6][7][8] Following
extraction, XAMN allows for in-depth analysis of the recovered data, while XEC Director
provides a centralized platform for managing cases and resources.
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This protocol will detail the workflow and specific methodologies for logical and physical
extractions, data analysis, and reporting, with a focus on addressing the challenges posed by
encrypted mobile devices.

Data Presentation: MSAB Tool Capabilities for
Encrypted Devices

The following tables summarize the capabilities of different MSAB tools in handling encrypted

mobile devices.

Table 1: MSAB XRY Extraction Tool Capabilities
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Feature

XRY Logical

XRY Physical

XRY Pro

Primary Function

Extracts live and file
system data through
communication with
the OS.[9][10]

Bypasses the OS to
perform a physical
memory dump,
accessing system,
protected, and deleted
data.[2][9]

Advanced extraction
using unique exploits
for the most secure
and challenging
devices.[5][6][7]1[8]

Encryption Bypass

Limited to

unencrypted data

accessible via the OS.

Can overcome certain
security and
encryption challenges

on locked devices.[2]

Advanced capabilities
for bypassing locks
and decrypting data
on highly secure
devices.[6][7][8][11]

Supported Encryption

N/A

Full Disk Encryption
(FDE), File-Based
Encryption (FBE)[7]

Full Disk Encryption
(FDE), File-Based
Encryption (FBE),
Secure Startup.[7][11]

Methods Used

Communication with
the device's operating

system.[10]

Physical memory
dumping, passcode

bypass.[2]

Brute-forcing, RAM
dumps, unique
exploits for various
chipsets (Qualcomm,
Exynos, Kirin, MTK,
etc.).[3][7]

Use Case

Quick extraction of
accessible data from
unlocked or minimally

secured devices.

Extraction from locked
devices where a
physical acquisition is

possible.

High-priority cases
involving modern,
highly encrypted
smartphones.

Table 2: MSAB XAMN Analysis Tool Capabilities
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Feature

XAMN Viewer

XAMN Pro

Primary Function

Free tool for viewing,
analyzing, and reporting on
extracted mobile device data.
[12][13]

Advanced analysis and

reporting with powerful filtering,

searching, and visualization
options.[14]

Handling of Encrypted Data

Can view decrypted data from

a forensically sound XRY file.

Provides tools to analyze
decrypted file systems and

data structures.

Key Features

Filtering by content category,
text, time, and deleted data;
Export to PDF, XML, HTML,
Word, and Excel.

Advanced hex carving,
timeline analysis, connection
analysis, and geographical

data visualization.[14]

Use Case

Distribution to stakeholders for

review of forensic findings.

In-depth analysis by forensic
experts to uncover critical
evidence from complex

datasets.

Experimental Protocols
General Workflow for Forensic Analysis of Encrypted

Devices

The following workflow provides a structured approach to the forensic analysis of encrypted

mobile devices using MSAB tools.
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Forensic Workflow for Encrypted Devices using MSAB Tools

Phase 1: Preparation & Identification

Device Seizure & Documentation

;

Device Identification & Assessment

Phase 2: Data Extraction with XRY

Attempt Logical Extraction

If locked/encrypted

Perform Physical Extraction

If standard methods fail

Utilize XRY Pro for Advanced Exploits

Phase 3: Anal*;sis with XAMN

Load XRY file into XAMN

;

Analyze Decrypted Data & File Systems

;

Identify & Tag Relevant Evidence

Phase 4: Reporting & Archiving

Generate Forensic Report

;

Archive Case File & Evidence
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Logical Flow of Encrypted Device Forensic Analysis with MSAB Tools

Start: Encrypted Device Seized

Identify Device Model & OS Version

l

Select Appropriate Profile in XRY

\

Attempt Logical Extraction (XRY Logical)

Device Locked or Encrypted?

Perform Physical Extraction (XRY Physical)

;

Extraction Successful?

o (Unlocked)

Utilize Advanced Methods (XRY Pro)
- Brute-force Passcode
- RAM Dump
- Exploits

Yes

\ 4 \ \ 4

Analyze Extracted Data in XAMN
- View file systems
- Carve for deleted data
- Correlate evidence

\ 4

Generate Forensic Report

End: Case Closed/Archived

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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